Cas no 1346537-39-0 (Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine)

• Product Name: Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine
• CAS No: 1346537-39-0
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 5969523
• Update Time: 2025-05-21

Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)10-7-4-8-11(17-10)16-9-5-2-1-3-6-9/h1-8H,(H,16,17)
• InChI Key： GYUHGIUUALBFBZ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1=CC=CC(C(F)(F)F)=N1

Additional information on Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine

Phenyl-(6-Trifluoromethyl-Pyridin-2-yl)-amine: A Comprehensive Overview

Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine (CAS No. 1346537-39-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(6-(trifluoromethyl)pyridin-2-yl)aniline, has garnered considerable attention due to its unique chemical structure and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine is C₁₃H₉F₃N₂, and its molecular weight is approximately 254.21 g/mol. The compound features a phenyl group and a pyridine ring substituted with a trifluoromethyl group, which imparts distinct electronic and steric properties. These properties make it an attractive candidate for various chemical reactions and biological studies.

In terms of synthesis, Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine can be prepared through several methods. One common approach involves the reaction of 6-trifluoromethylpyridine-2-carbonitrile with aniline in the presence of a suitable catalyst. Another method involves the coupling of 6-trifluoromethylpyridine-2-boronic acid with phenylamine using palladium-catalyzed cross-coupling reactions. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

The biological activities of Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine have been extensively studied in recent years. One notable application is its use as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that N-(6-(trifluoromethyl)pyridin-2-yl)aniline derivatives demonstrated significant inhibition of inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine has shown promise in cancer research. A recent study published in Cancer Research highlighted the ability of this compound to induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine have also been investigated to assess its potential as a drug candidate. Studies have shown that this compound exhibits favorable solubility and permeability characteristics, which are crucial for oral bioavailability. Furthermore, it has demonstrated low toxicity in preclinical studies, suggesting its safety profile is suitable for further clinical evaluation.

In conclusion, Phenyl-(6-trifluoromethyl-pyridin-2-yl)-amine (CAS No. 1346537-39-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.